![molecular formula C6H8N2OS B3225044 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2(1H)-one CAS No. 124458-28-2](/img/structure/B3225044.png)
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2(1H)-one
Cat. No. B3225044
M. Wt: 156.21 g/mol
InChI Key: NDFUQQZRTBRQQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05214051
Procedure details
Ammonium thiocyanate (5.54 g, 72.8 mmol) was mixed with water (450 ml) and heated to 80°. A solution of N-acetyl-3-bromo-4piperidone hydrobromide (20.0 g, 66.2 mmol) in water (200 ml) was added dropwise over 3 hours. The reaction was then allowed to stir at 80° for sixteen hours. The reaction solution (containing the crude N-acetyl-3-thiocyanate-4-piperidone) was treated with concentrated hydrochloric acid (6 ml of a 12M solution, 93 mmol) and heated to reflux for 2 hours. The reaction mixture was then freeze-dried, and the residue dissolved in methanol and filtered. The precipitate was purified by column chromatography (eluant: 89:10:1 chloroform:methanol: concentrated ammonium hydroxide) to provide the title product as a white solid, m.p. 208° (decomp.) (0.60 g, 3.8 mmol, 6% yield).
[Compound]
Name
N-acetyl-3-thiocyanate 4-piperidone
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0 (± 1) mol
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reactant
Reaction Step Three
[Compound]
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solution
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reactant
Reaction Step Four
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Yield
6%
Identifiers
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REACTION_CXSMILES
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[S-:1][C:2]#[N:3].[NH4+].Br.C([N:9]1[CH2:14][CH2:13][C:12](=O)[CH:11](Br)[CH2:10]1)(=O)C.Cl.[OH2:18]>>[NH:3]1[C:12]2[CH2:13][CH2:14][NH:9][CH2:10][C:11]=2[S:1][C:2]1=[O:18] |f:0.1,2.3|
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Inputs
Step One
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Name
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Quantity
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5.54 g
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reactant
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Smiles
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[S-]C#N.[NH4+]
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Name
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Quantity
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450 mL
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reactant
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Smiles
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O
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Step Two
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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Br.C(C)(=O)N1CC(C(CC1)=O)Br
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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N-acetyl-3-thiocyanate 4-piperidone
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0 (± 1) mol
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reactant
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Smiles
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Step Four
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0 (± 1) mol
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reactant
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Smiles
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Cl
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solution
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0 (± 1) mol
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reactant
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Conditions
Stirring
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Type
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CUSTOM
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Details
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to stir at 80° for sixteen hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to 80°
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 2 hours
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was then freeze-dried
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue dissolved in methanol
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate was purified by column chromatography (eluant: 89:10:1 chloroform:methanol: concentrated ammonium hydroxide)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1C(SC=2CNCCC21)=O
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
